![molecular formula C11H13NO3 B6261226 2-[(dimethylcarbamoyl)methyl]benzoic acid CAS No. 1427083-78-0](/img/no-structure.png)
2-[(dimethylcarbamoyl)methyl]benzoic acid
Overview
Description
2-[(dimethylcarbamoyl)methyl]benzoic acid is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.2. The purity is usually 92.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(dimethylcarbamoyl)methyl]benzoic acid involves the reaction of 2-bromoethyl benzoate with dimethylcarbamoyl chloride, followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "2-bromoethyl benzoate", "dimethylcarbamoyl chloride", "sodium hydroxide", "water", "ethyl acetate", "sodium chloride", "sodium sulfate" ], "Reaction": [ "Step 1: Dissolve 2-bromoethyl benzoate in dry ethyl acetate and add dimethylcarbamoyl chloride dropwise with stirring.", "Step 2: Heat the reaction mixture at reflux for several hours.", "Step 3: Cool the reaction mixture and extract with ethyl acetate.", "Step 4: Wash the organic layer with water, then brine, and dry over sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the intermediate product.", "Step 6: Dissolve the intermediate product in a mixture of water and sodium hydroxide.", "Step 7: Heat the reaction mixture at reflux for several hours.", "Step 8: Cool the reaction mixture and acidify with hydrochloric acid.", "Step 9: Extract the product with ethyl acetate.", "Step 10: Wash the organic layer with water, then brine, and dry over sodium sulfate.", "Step 11: Concentrate the organic layer under reduced pressure to obtain the final product, 2-[(dimethylcarbamoyl)methyl]benzoic acid." ] } | |
CAS No. |
1427083-78-0 |
Molecular Formula |
C11H13NO3 |
Molecular Weight |
207.2 |
Purity |
92 |
Origin of Product |
United States |
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